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Compound of Interest

Compound Name: 4-Methylbenzo[b]thiophene

Cat. No.: B081002 Get Quote

4-Methylbenzo[b]thiophene is a substituted derivative of benzo[b]thiophene. The addition of a

methyl group to the benzene ring influences its physical and chemical characteristics. A precise

understanding of its molecular weight is fundamental for quantitative analysis, stoichiometric

calculations in chemical reactions, and for the interpretation of mass spectrometry data.

Quantitative Data Summary
The table below summarizes the key quantitative data for 4-Methylbenzo[b]thiophene.

Property Value Source

Molecular Formula C₉H₈S [1][2][3][4]

Molecular Weight 148.23 g/mol [1][4]

Monoisotopic Mass 148.03467143 Da [1]

CAS Registry Number 14315-11-8 [2][3]

Melting Point -6 to -4 °C

Boiling Point 55-57 °C at 3 Torr
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The molecular weight of a compound like 4-Methylbenzo[b]thiophene is typically determined

using mass spectrometry. Gas Chromatography-Mass Spectrometry (GC-MS) is a common

and powerful technique for the analysis of volatile and semi-volatile organic compounds.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
A standard experimental protocol for determining the molecular weight of 4-
Methylbenzo[b]thiophene using GC-MS would involve the following steps:

Sample Preparation: A dilute solution of 4-Methylbenzo[b]thiophene is prepared in a

suitable volatile organic solvent, such as dichloromethane or hexane.

Gas Chromatography (GC) Separation:

A small volume of the prepared sample is injected into the GC inlet, where it is vaporized.

An inert carrier gas (e.g., helium or nitrogen) sweeps the vaporized sample onto a

capillary column.

The column is housed in an oven, and a temperature program is used to separate the

components of the sample based on their boiling points and interactions with the column's

stationary phase. 4-Methylbenzo[b]thiophene will elute from the column at a specific

retention time.

Mass Spectrometry (MS) Analysis:

As 4-Methylbenzo[b]thiophene elutes from the GC column, it enters the ion source of

the mass spectrometer.

In the ion source, the molecules are ionized, typically using Electron Ionization (EI). This

process fragments the molecule into a parent molecular ion (M⁺) and various fragment

ions.

The ions are then accelerated and separated based on their mass-to-charge ratio (m/z) by

a mass analyzer (e.g., a quadrupole).
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A detector records the abundance of each ion at each m/z value.

Data Interpretation: The resulting mass spectrum will show a peak corresponding to the

molecular ion. The m/z value of this peak provides the molecular weight of 4-
Methylbenzo[b]thiophene. For this compound, the molecular ion peak would be observed

at an m/z of approximately 148.

Workflow for Molecular Weight Determination
The following diagram illustrates the general workflow for determining the molecular weight of

an organic compound using GC-MS.
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Caption: A generalized workflow for the determination of molecular weight using GC-MS.

Biological Significance
While this guide focuses on the molecular weight of 4-Methylbenzo[b]thiophene, it is worth

noting that the broader class of benzo[b]thiophene derivatives has attracted significant interest

in medicinal chemistry. These compounds have been investigated for a range of biological

activities, including potential applications as anticancer and anti-inflammatory agents.[5] The

core benzo[b]thiophene scaffold is considered a "privileged structure" in drug discovery.[5]

Further research into the specific biological activities of 4-Methylbenzo[b]thiophene and its

derivatives is an active area of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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